precorrin-3A

• Molecular Formula: C43H43N4O16-7
• Molecular Weight: 871.8 g/mol
• IUPAC Name: 3-[(1Z,2S,3S,4Z,15Z,17S,18S)-8,12,17-tris(2-carboxylatoethyl)-3,7,13,18-tetrakis(carboxylatomethyl)-3,5,18-trimethyl-2,10,17,21,22,23-hexahydroporphyrin-21-ium-2-yl]propanoate
• InChI: InChI=1S/C43H50N4O16/c1-19-40-23(13-37(58)59)21(5-9-33(50)51)27(46-40)14-26-20(4-8-32(48)49)22(12-36(56)57)28(44-26)15-29-24(6-10-34(52)53)42(2,17-38(60)61)31(45-29)16-30-25(7-11-35(54)55)43(3,18-39(62)63)41(19)47-30/h15-16,24-25,44,46-47H,4-14,17-18H2,1-3H3,(H,48,49)(H,50,51)(H,52,53)(H,54,55)(H,56,57)(H,58,59)(H,60,61)(H,62,63)/p-7/b29-15-,30-16-,41-19-/t24-,25-,42+,43+/m1/s1
• InChI Key: AILJETHLKULYHE-IHDLTXBCSA-G
• Isomeric SMILES: C/C/1=C/2\[C@@]([C@@H](/C(=C/C3=N/C(=C\C4=C(C(=C(N4)CC5=C(C(=C1N5)CC(=O)[O-])CCC(=O)[O-])CCC(=O)[O-])CC(=O)[O-])/[C@H]([C@]3(C)CC(=O)[O-])CCC(=O)[O-])/[NH2+]2)CCC(=O)[O-])(C)CC(=O)[O-]
• Canonical SMILES: CC1=C2C(C(C(=CC3=NC(=CC4=C(C(=C(N4)CC5=C(C(=C1N5)CC(=O)[O-])CCC(=O)[O-])CCC(=O)[O-])CC(=O)[O-])C(C3(C)CC(=O)[O-])CCC(=O)[O-])[NH2+]2)CCC(=O)[O-])(C)CC(=O)[O-]

Description

Precorrin-3A(7-) is heptaanion of precorrin-3A. It is a conjugate base of a precorrin-3A.

Scientific Research Applications

Enzymatic Optimization for Chemical Production

Research into optimizing the synthesis of precursors like precorrin-2, closely related to precorrin-3A, emphasizes the significance of enzyme coordination in the production of complex biomolecules. A study by Fang et al. (2016) utilized kinetic modeling to optimize enzyme concentrations, achieving a five-fold increase in precorrin-2 production. This approach underscores the potential for engineering enzyme pathways to enhance the synthesis of cobalamin and siroheme, vital components derived from precorrin structures Fang et al., 2016.

Novel Cobalt Corrinoids Synthesis

Santander et al. (2006) explored the synthesis of novel cobalt corrinoids, pivotal for vitamin B12 production, using enzymes from the anaerobic pathway. Their work highlighted the transformation of precorrin-3 into critical intermediates, enhancing our understanding of B12 biosynthesis and the potential for synthesizing novel corrinoids with specific applications in medicine and research Santander et al., 2006.

Insights into Cobalamin Biosynthesis

Research by Schroeder et al. (2009) on CobG enzyme revealed its crucial role in converting precorrin-3A to precorrin-3B, a step essential for vitamin B12 synthesis. This study not only shed light on the enzyme's structure and function but also provided insights into the complexities of cobalamin biosynthesis, opening avenues for potential biotechnological applications in producing vitamin B12 and related compounds Schroeder et al., 2009.

Structural Characterization of Precorrin-related Mutases

The study by Shipman et al. (2001) on the crystal structure of precorrin-8x methyl mutase offers a glimpse into the methyl migration processes essential for cobalamin biosynthesis. Understanding these structural mechanisms provides a foundation for manipulating and engineering enzymes for improved synthesis of vitamin B12 and its analogs, demonstrating the intricate relationship between enzyme structure and function in the context of precorrin metabolism Shipman et al., 2001.